Cas no 1361539-86-7 (2,6-Bis(3,4,5-trichlorophenyl)pyridine)
2,6-Bis(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(3,4,5-trichlorophenyl)pyridine
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- Inchi: 1S/C17H7Cl6N/c18-10-4-8(5-11(19)16(10)22)14-2-1-3-15(24-14)9-6-12(20)17(23)13(21)7-9/h1-7H
- InChI Key: NEOMEXDUGQKUSM-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=CC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)N=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 364
- XLogP3: 7.9
- Topological Polar Surface Area: 12.9
2,6-Bis(3,4,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029220-250mg |
2,6-Bis(3,4,5-trichlorophenyl)pyridine |
1361539-86-7 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013029220-500mg |
2,6-Bis(3,4,5-trichlorophenyl)pyridine |
1361539-86-7 | 97% | 500mg |
855.75 USD | 2021-06-22 | |
| Alichem | A013029220-1g |
2,6-Bis(3,4,5-trichlorophenyl)pyridine |
1361539-86-7 | 97% | 1g |
1,445.30 USD | 2021-06-22 |
2,6-Bis(3,4,5-trichlorophenyl)pyridine Related Literature
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2,6-Bis(3,4,5-trichlorophenyl)pyridine
Comprehensive Analysis of 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7): Properties, Applications, and Industry Trends
The compound 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7) is a highly specialized chemical with a unique molecular structure. Its pyridine core and trichlorophenyl substituents contribute to its distinct physicochemical properties, making it a subject of interest in advanced material science and specialty chemistry. This article delves into its synthesis, applications, and relevance to current research trends, addressing common queries from academic and industrial circles.
One of the most searched questions about 2,6-Bis(3,4,5-trichlorophenyl)pyridine revolves around its thermal stability and solubility profile. Studies indicate that the compound exhibits remarkable thermal resistance due to its aromatic backbone, with decomposition temperatures exceeding 300°C. Its solubility is highly dependent on the solvent polarity, with better dissolution observed in halogenated solvents like dichloromethane. Researchers often explore these properties for applications in high-performance polymers and electronic materials, aligning with the growing demand for heat-resistant additives.
In the context of sustainable chemistry, 2,6-Bis(3,4,5-trichlorophenyl)pyridine has garnered attention for its potential role in catalysis and ligand design. The electron-withdrawing trichlorophenyl groups enhance its ability to stabilize metal complexes, a feature leveraged in cross-coupling reactions. This aligns with the industry's shift toward green synthesis and atom-efficient processes, topics frequently searched in academic databases.
The compound's fluorescence properties are another hotspot, particularly in optoelectronic applications. Its conjugated system allows for tunable emission, making it a candidate for OLEDs and sensors. Recent publications highlight its use in luminescent probes for environmental monitoring, addressing the rising interest in pollutant detection technologies.
From a commercial perspective, 2,6-Bis(3,4,5-trichlorophenyl)pyridine is often discussed in forums focusing on specialty chemicals supply chains. Its niche applications in pharmaceutical intermediates and agrochemical formulations drive demand, though challenges like synthesis scalability remain debated. Manufacturers are increasingly optimizing routes to improve yield and purity, reflecting broader trends in process intensification.
In summary, 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7) bridges multiple disciplines, from materials science to catalytic chemistry. Its versatility and alignment with industry megatrends ensure continued relevance, making it a compound worth watching in both research and commercial spheres.
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